Cas no 22962-49-8 (5-methylbenzobthiophene-2-methanol)

• Product Name: 5-methylbenzobthiophene-2-methanol
• CAS No: 22962-49-8
• MF: C₁₀H₁₀OS
• MW: 178.250801563263
• MDL: MFCD05865151
• CID: 251547
• PubChem ID: 2794801
• Update Time: 2025-10-17

5-methylbenzobthiophene-2-methanol Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-methanol,5-methyl-
• (5-methyl-1-benzothiophen-2-yl)methanol
• (5-Methyl-benzo[b]thiophen-2-yl)-methanol
• 5-Methylbenzo[b]thiophene-2-methanol
• (5-methyl-1-benzothien-2-yl)methanol
• (5-methylbenzo-[b]thiophen-2-yl)methanol
• J6W
• CS-0313632
• MFCD05865151
• NPSSZIBANMLQHP-UHFFFAOYSA-N
• 22962-49-8
• AKOS006283726
• SCHEMBL122572
• (5-methylbenzo[b]thiophen-2-yl)methanol
• 5-methyl benzo[b]thiophene-2-methanol
• XAA96249
• (5-methylbenzothiophen-2-yl)methanol
• DTXSID40383425
• A816448
• Benzo[b]thiophene-2-methanol, 5-methyl-
• AM803558
• FT-0638274
• AS-64138
• 5-methylbenzobthiophene-2-methanol

• MDL： MFCD05865151
• Inchi： 1S/C10H10OS/c1-7-2-3-10-8(4-7)5-9(6-11)12-10/h2-5,11H,6H2,1H3
• InChI Key： NPSSZIBANMLQHP-UHFFFAOYSA-N
• SMILES： S1C(CO)=CC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 178.04500
• Monoisotopic Mass: 178.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.5A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.245
• Boiling Point: 338.5°Cat760mmHg
• Flash Point: 158.5°C
• Refractive Index: 1.674
• PSA: 48.47000
• LogP: 2.70200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 5-methylbenzobthiophene-2-methanol

Comprehensive Overview of 5-methylbenzothiophene-2-methanol (CAS No. 22962-49-8): Properties, Applications, and Industry Insights

5-methylbenzothiophene-2-methanol (CAS No. 22962-49-8) is a specialized organic compound belonging to the benzothiophene derivatives family. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural features and versatile reactivity. The presence of both a methyl group and a hydroxymethyl group on the benzothiophene backbone makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 5-methylbenzothiophene-2-methanol has surged, driven by their applications in drug discovery and functional materials. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and fluorescent probes, aligning with trends in targeted therapy and bioimaging. The compound’s CAS No. 22962-49-8 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings.

The synthesis of 5-methylbenzothiophene-2-methanol typically involves multi-step organic reactions, including Friedel-Crafts alkylation and hydroxymethylation. Its molecular weight (178.25 g/mol) and moderate polarity allow for efficient purification via techniques like column chromatography or recrystallization. Analytical characterization often employs NMR spectroscopy and mass spectrometry, ensuring high purity for downstream applications.

From an industrial perspective, 5-methylbenzothiophene-2-methanol is increasingly explored for OLED materials and organic semiconductors, addressing the growing need for energy-efficient displays. Its electron-rich structure enhances charge transport properties, a hot topic in green technology discussions. Additionally, its derivatives are investigated for antimicrobial coatings, responding to global concerns about surface disinfection post-pandemic.

Environmental and regulatory considerations for CAS No. 22962-49-8 emphasize proper handling under standard laboratory protocols. While not classified as hazardous, its storage conditions (e.g., inert atmosphere, low temperature) are critical to maintain stability. Suppliers often highlight batch-to-batch consistency and scalability, key factors for commercial procurement.

Future research directions for 5-methylbenzothiophene-2-methanol may focus on catalytic asymmetric synthesis to access enantiopure variants, catering to chiral drug development. Collaborative efforts between academia and manufacturers could optimize cost-effective production methods, further expanding its market potential. As AI-driven molecular design gains traction, this compound’s role in virtual screening libraries is also anticipated to grow.